Cas no 59944-77-3 (Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester)

Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester structure
59944-77-3 structure
Product Name:Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester
CAS No:59944-77-3
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD22572890
CID:3162055
PubChem ID:12299125
Update Time:2025-04-21

Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • thieno[2,3-b]pyrazine carboxylate d'ethyle-6
    • ethyl thieno[3,2-b]pyrazine-6-carboxylate;thieno[2,3-b]pyrazine-6-carboxylic acid ethyl ester;
    • 59944-77-3
    • MFCD22572890
    • SCHEMBL1697881
    • ethyl thieno[3,2-b]pyrazine-6-carboxylate
    • Thieno[2,3-b]pyrazine-6-carboxylic acid ethyl ester
    • CS-0326890
    • AKOS025392395
    • AS-5369
    • BPEISRFZSPQOLU-UHFFFAOYSA-N
    • ethylthieno[2,3-b]pyrazine-6-carboxylate
    • F89256
    • ethyl thieno[2,3-b]pyrazine-6-carboxylate
    • Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester
    • MDL: MFCD22572890
    • Inchi: 1S/C9H8N2O2S/c1-2-13-9(12)7-5-6-8(14-7)11-4-3-10-6/h3-5H,2H2,1H3
    • InChI Key: BPEISRFZSPQOLU-UHFFFAOYSA-N
    • SMILES: S1C2C(C=C1C(=O)OCC)=NC=CN=2

Computed Properties

  • Exact Mass: 208.03100
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 332.5±37.0 °C at 760 mmHg
  • Flash Point: 154.9±26.5 °C
  • PSA: 80.32000
  • LogP: 1.86800
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Thieno2,3-bpyrazine-6-carboxylic Acid ethyl ester Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T430513-10mg
Thieno[2,3-b]pyrazine-6-carboxylic Acid ethyl ester
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$ 50.00 2022-06-02
TRC
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$ 135.00 2022-06-02
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$ 210.00 2022-06-02
Chemenu
CM522669-1g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate
59944-77-3 97%
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$197 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E927896-1g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate
59944-77-3 ≥95%
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¥7,344.00 2022-01-11
abcr
AB403656-1 g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate, 95%; .
59944-77-3 95%
1g
€351.30 2023-05-18
abcr
AB403656-5 g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate, 95%; .
59944-77-3 95%
5g
€1209.50 2023-05-18
Alichem
A099001452-5g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate
59944-77-3 97%
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$498.94 2023-09-01
Alichem
A099001452-10g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate
59944-77-3 97%
10g
$782.25 2023-09-01
Alichem
A099001452-25g
Ethyl thieno[2,3-b]pyrazine-6-carboxylate
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$1117.20 2023-09-01

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